[2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid

• IUPAC Name: [2-(cyanomethoxy)-5-methoxyphenyl]boronic acid
• InChI: InChI=1S/C9H10BNO4/c1-14-7-2-3-9(15-5-4-11)8(6-7)10(12)13/h2-3,6,12-13H,5H2,1H3
• InChI Key: FCDVMGKTKUWTSR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1)OC)OCC#N)(O)O
• Molecular Formula: C9H10BNO4
• Molecular Weight: 206.99 g/mol
• CAS No.: 2377611-19-1

Description

[2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid is a useful research compound. Its molecular formula is C9H10BNO4 and its molecular weight is 206.99. The purity is usually 95%.
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Scientific Research Applications

Tetraarylpentaborates Formation

Tetraarylpentaborates, formed from the reaction of arylboronic acids with an aryloxorhodium complex, have been studied for their structure and chemical properties. This research demonstrates the potential utility of arylboronic acids, including [2-(Cyanomethoxy)-5-methoxyphenyl]boronic acid derivatives, in synthesizing complex boron-containing compounds with unique properties suitable for catalysis or material science applications (Nishihara, Nara, & Osakada, 2002).

Fluorescence Quenching Studies

Boronic acid derivatives, including 5-chloro-2-methoxy phenyl boronic acid and 4-fluoro-2-methoxyphenyl boronic acid, have been explored for their fluorescence quenching properties in alcohols. These studies contribute to understanding the photophysical behavior of boronic acid derivatives, laying groundwork for their potential applications in chemical sensing and molecular recognition technologies (Geethanjali, Nagaraja, Melavanki, & Kusanur, 2015).

Novel Multifunctional Compounds

The synthesis and structural study of multifunctional compounds containing aminophosphonic acid group and boronic acid suggest their potential applications in medicine, agriculture, and industrial chemistry. These compounds act as synthetic intermediates and building blocks, highlighting the versatility of boronic acid derivatives in creating molecules with significant application potential across various fields (Zhang, Zhang, Ge, Miao, & Zhang, 2017).

Redox-sensitive Protecting Group

The development of a new boronic acid protecting group, MPMP-diol, for boronic acids that allows protection and deprotection under mild conditions with quantitative conversions, illustrates the utility of boronic acid derivatives in synthetic organic chemistry. This finding can facilitate the synthesis and handling of sensitive boronic acid derivatives in various chemical synthesis applications (Yan, Jin, & Wang, 2005).

Diol Recognition

Studies on boronic acids' ability to bind to diols have demonstrated their potential in diol and carbohydrate recognition, which is crucial for developing biosensors and diagnostic tools. Appropriately functionalized boronic acids can significantly contribute to selective recognition mechanisms in biochemical and medical applications (Mulla, Agard, & Basu, 2004).